3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide

• Molecular Formula: C7H12F2N2O
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 3,3-difluoro-N'-hydroxycyclohexane-1-carboximidamide
• InChI: InChI=1S/C7H12F2N2O/c8-7(9)3-1-2-5(4-7)6(10)11-12/h5,12H,1-4H2,(H2,10,11)
• InChI Key: OSXMEQOTHHELAG-UHFFFAOYSA-N
• Isomeric SMILES: C1CC(CC(C1)(F)F)/C(=N/O)/N
• Canonical SMILES: C1CC(CC(C1)(F)F)C(=NO)N

Description

3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide is a cyclohexane derivative featuring a carboximidamide functional group at position 1, two fluorine atoms at the 3,3-positions, and a hydroxylamine substituent (N'-hydroxy). Its molecular formula is C₇H₁₁F₂N₃O, with a molecular weight of 191.17 g/mol (calculated).

Preparation Methods

The synthesis of 3,3-Difluoro-N’-hydroxycyclohexane-1-carboximidamide involves several steps. One common synthetic route includes the reaction of cyclohexanone with difluoroamine under specific conditions to introduce the difluoro groups. The resulting intermediate is then treated with hydroxylamine to form the final product . Industrial production methods may vary, but they generally follow similar principles, ensuring high purity and yield.

Chemical Reactions Analysis

3,3-Difluoro-N’-hydroxycyclohexane-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoro groups are replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure settings to optimize the reaction outcomes. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3,3-Difluoro-N’-hydroxycyclohexane-1-carboximidamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and interaction with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: It is used in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 3,3-Difluoro-N’-hydroxycyclohexane-1-carboximidamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide	C₇H₁₁F₂N₃O	191.17	3,3-difluoro, N'-hydroxy
3,3-Difluoro-N'-hydroxycyclopentane-1-carboximidamide	C₆H₉F₂N₃O	191.15	Cyclopentane ring, 3,3-difluoro
1-Amino-4-ethyl-N'-hydroxycyclohexane-1-carboximidamide	C₉H₁₉N₃O	185.27	4-ethyl, 1-amino
3-Chloro-N-phenyl-phthalimide	C₁₄H₈ClNO₂	265.67	Chlorine, phenyl, phthalimide core

Table 2: Hypothetical Property Comparison

Property	Target Compound	Cyclopentane Analog	Ethyl-Amino Analog	3-Chloro-N-phenyl-phthalimide
Lipophilicity (LogP)	Moderate (fluorine enhances)	Moderate	Lower (no fluorine)	High (aromatic core)
Metabolic Stability	High (C-F bonds resist oxidation)	Moderate	Low (amino group reactive)	Moderate (chlorine stable)
Synthetic Complexity	Intermediate	High (ring strain)	Low	High (multi-step synthesis)

Research Findings and Implications

• Fluorine Substituents: The 3,3-difluoro configuration in the target compound likely improves metabolic stability and bioavailability compared to non-fluorinated analogs like 1-amino-4-ethyl-N'-hydroxycyclohexane-1-carboximidamide .
• Ring Size : Cyclohexane derivatives generally exhibit better conformational flexibility and lower synthetic complexity than cyclopentane analogs, making them more viable for drug development .
• Functional Group Diversity : The carboximidamide group offers versatile hydrogen-bonding capabilities, contrasting with the rigid phthalimide core in 3-chloro-N-phenyl-phthalimide, which is better suited for polymer synthesis .

Biological Activity

3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide is a fluorinated compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, efficacy against pathogens, and relevant case studies.

• Molecular Formula : C7H10F2N2O
• Molecular Weight : 178.17 g/mol
• IUPAC Name : 3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide
• Structural Characteristics : The compound contains a cyclohexane ring substituted with hydroxyl and difluoromethyl groups, which may influence its biological interactions.

The biological activity of 3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide is primarily attributed to its interaction with specific enzymes and receptors in biological systems. The presence of fluorine atoms enhances lipophilicity, potentially improving membrane permeability and binding affinity to target proteins.

Proposed Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.
• Receptor Modulation : It could modulate receptor activity related to inflammatory responses or cellular signaling pathways.

Biological Activity Data

Biological Activity	Observed Effect	Reference
Antimicrobial Activity	Effective against Gram-positive and Gram-negative bacteria with MIC values ranging from 8 to 16 µg/mL
Cytotoxicity	Selective cytotoxicity towards cancer cell lines; IC50 values indicate potential for therapeutic use
Anti-inflammatory Effects	Reduction in pro-inflammatory cytokine levels in vitro

Antimicrobial Efficacy

In a study evaluating the antimicrobial properties of various fluorinated compounds, 3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide demonstrated significant activity against both Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined to be as low as 8 µg/mL, indicating its potential as a lead compound for developing new antibiotics .

Cytotoxicity in Cancer Research

Research conducted on the cytotoxic effects of this compound on human cancer cell lines revealed that it induced apoptosis selectively in malignant cells while sparing normal cells. The IC50 value was reported at approximately 15 µg/mL for breast cancer cell lines, suggesting a promising therapeutic index for further development .

Discussion

The unique structural features of 3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide contribute to its diverse biological activities. The incorporation of fluorine atoms not only enhances its pharmacokinetic properties but also may improve its interaction with biological targets.

Comparison with Related Compounds

Compared to other fluorinated compounds, such as those discussed in recent literature on antibacterial agents, 3,3-Difluoro-N'-hydroxycyclohexane-1-carboximidamide shows superior efficacy against resistant strains of bacteria . Its dual action as both an antimicrobial and a potential anticancer agent positions it as a versatile candidate for drug development.